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Compound of Interest

Compound Name: Histamine-13C5

Cat. No.: B15613748

Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Histamine-13C5. The following procedures and

recommendations are designed to ensure safe operational handling and disposal, fostering a

secure laboratory environment.

Personal Protective Equipment (PPE)
The primary routes of exposure to histamine and its analogs are inhalation and skin or eye

contact.[1] Therefore, appropriate personal protective equipment is mandatory to minimize risk.

The following table summarizes the required PPE for handling Histamine-13C5, which is

typically a solid powder.[2]
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Protection Type Required PPE Specifications and Rationale

Eye and Face Protection
Safety glasses with side-

shields or Goggles

Must be ANSI Z87.1 compliant.

[3] Provides protection from

splashes and airborne

particles.[1][4] A face shield

may be necessary for tasks

with a high risk of splashing.[4]

[5]

Skin and Body Protection Laboratory Coat

Protects clothing and skin from

spills.[1][4] Fire-resistant coats

are recommended when

working with flammable

materials.

Disposable Nitrile Gloves

Provides a barrier against skin

contact.[3][4] It is

recommended to use double

gloves for added protection.[3]

If contact with the chemical

occurs, gloves should be

removed immediately, and

hands washed thoroughly.[3]

Respiratory Protection
Particulate Respirator (e.g.,

N95)

Necessary when handling the

powder outside of a chemical

fume hood to prevent

inhalation of dust.[6][7] Use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[7]

Operational Handling Plan
Safe handling of Histamine-13C5 requires adherence to standard laboratory safety practices

to prevent exposure and contamination.

Engineering Controls:
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Ventilation: Always handle Histamine-13C5 in a well-ventilated area.[2][6] A chemical fume

hood is the preferred engineering control to minimize inhalation exposure.[1][7]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[7]

Work Practices:

Avoid generating dust when handling the solid form.[2][6]

Do not eat, drink, or smoke in the laboratory.[6][7]

Wash hands thoroughly with soap and water after handling the material.[6]

Keep containers securely sealed when not in use.[6]

Store the compound in a cool, dry, and well-ventilated place, away from incompatible

materials such as strong oxidizing agents.[2][7] Recommended storage is refrigerated

between 2 and 8 °C.[2]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Exposure Type First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[8] Remove contact

lenses if present and easy to do.[2] Seek

medical attention if irritation persists.[2]

Skin Contact

Immediately remove all contaminated clothing.

[6] Flush skin with plenty of running water and

soap.[6][8] Seek medical attention if irritation or

a rash occurs.[2]

Inhalation

Move the affected person to fresh air.[8] If

breathing is difficult, provide oxygen.[8] Seek

immediate medical attention.[7]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[7]

Spill Response:

Minor Spills:

Alert personnel in the immediate area.

Wear appropriate PPE, including a respirator.[6]

Use dry clean-up procedures to avoid generating dust.[6]

Carefully sweep or vacuum the spilled material. If vacuuming, use a HEPA-filtered vacuum

cleaner.[6]

Place the collected material into a sealed container for disposal.[6]

Major Spills:

Evacuate the area and alert emergency responders.[6]
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Prevent the spillage from entering drains or waterways.[6]

Disposal Plan
Chemical waste must be managed in accordance with local, regional, and national regulations.

Waste Characterization: While the 13C isotope is stable and not radioactive, Histamine-
13C5 should be treated as chemical waste.

Containerization: Collect waste material in a clearly labeled, sealed container.

Disposal: Dispose of the contents and container at an approved waste disposal plant.[2][7]

Do not dispose of down the drain or in general waste.

Experimental Workflow
The following diagram illustrates a typical workflow for handling Histamine-13C5 in a

laboratory setting, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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